2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: 2-(4-chlorophenyl)-3-hydroxy-5-nitro-N-propan-2-yltriazol-4-imine
• InChI: InChI=1S/C11H12ClN5O3/c1-7(2)13-10-11(17(19)20)14-15(16(10)18)9-5-3-8(12)4-6-9/h3-7,18H,1-2H3
• InChI Key: PRFUSLITBRKQRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N=C1C(=NN(N1O)C2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C11H12ClN5O3
• Molecular Weight: 297.70 g/mol

Description

2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide, also known as CPTIO, is a chemical compound that has been used in scientific research for over two decades. This compound is a nitric oxide scavenger, meaning that it can remove excess nitric oxide from biological systems. In

Mechanism of Action

2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide works by scavenging excess nitric oxide from biological systems. Nitric oxide is a signaling molecule that is involved in a variety of physiological processes, including the regulation of blood pressure, the immune response, and the development of cancer. However, excess nitric oxide can be harmful to cells and tissues, leading to oxidative stress and damage. 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide binds to nitric oxide, removing it from the system and preventing its harmful effects.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been shown to have a variety of biochemical and physiological effects. In addition to its role as a nitric oxide scavenger, 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been shown to inhibit the production of reactive oxygen species, which can cause oxidative damage to cells and tissues. 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has also been shown to reduce inflammation and improve cardiovascular health.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. Additionally, 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is stable and can be stored for long periods of time without degradation. However, there are also some limitations to using 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide in lab experiments. It can be toxic at high concentrations, and its effects can be influenced by other compounds in the system.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Additionally, researchers are interested in exploring the potential therapeutic applications of 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide, particularly in the treatment of cardiovascular disease and cancer. Finally, there is a need for more research on the potential side effects and toxicity of 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide, particularly at higher concentrations.
Conclusion:
In conclusion, 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide is a compound that has been used in scientific research for over two decades. It is a nitric oxide scavenger that has a variety of potential applications in the study of nitric oxide signaling pathways, the regulation of blood pressure, and the treatment of various diseases. While there are some limitations to using 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide in lab experiments, its stability and high purity level make it a valuable tool for researchers. There are several future directions for research on 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide, including the development of new synthesis methods and the exploration of its potential therapeutic applications.

Scientific Research Applications

2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been used in a variety of scientific research applications, including the study of nitric oxide signaling pathways, the regulation of blood pressure, and the treatment of various diseases. 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been shown to inhibit the production of nitric oxide in cells, which can lead to a decrease in blood pressure and an improvement in cardiovascular health. Additionally, 2-(4-chlorophenyl)-N-isopropyl-5-nitro-2H-1,2,3-triazol-4-amine 3-oxide has been used to study the role of nitric oxide in the immune system and in the development of cancer.